Cas no 591-49-1 (1-Methyl-cyclohexene)

1-Methyl-cyclohexene Properties

Names and Identifiers

• 1-Methyl-1-cyclohexene
• 1-Methylcyclohexene-1
• 2,3,4,5-Tetrahydrotoluene
• 1-Methylcyclohexene
• 1-METHYLCYCLOHEX-1-ENE
• 1-methyl-cyclohexen
• 1-methyl-cyclohexene
• 2-METHYLCYCLOHEXENE
• cyclohexene,1-methyl
• methyl cyclohexene
• methylcyclohex-1-ene
• trans cyclohexenyl ester
• NSC 66539
• alpha-Methylcyclohexene
• Cyclohexene, 1-methyl-
• METHYLCYCLOHEXENE
• Cyclohexene, methyl-
• .alpha.-Methylcyclohexene
• methyl-1-cyclohexene
• TE4P8Q2044
• Q63392428
• NSC66539
• ghl.PD_Mitscher_leg0.949
• +Expand

• MDL： MFCD00001548
• InChIKey： CTMHWPIWNRWQEG-UHFFFAOYSA-N
• Inchi： 1S/C7H12/c1-7-5-3-2-4-6-7/h5H,2-4,6H2,1H3
• SMILES： C1([H])([H])C([H])([H])C(C([H])([H])[H])=C([H])C([H])([H])C1([H])[H]
• BRN： 1304483

Computed Properties

• Exact Mass: 96.09390
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 96.0939
• Heavy Atom Count: 7
• Complexity: 80
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.50670
• PSA: 0.00000
• Refractive Index: n20/D 1.45(lit.)
• Boiling Point: 110°C
• Melting Point: 329-331 ºC
• Flash Point: Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
• Solubility: Almost insoluble (0.069 g/l) (25 º C),
• Color/Form: colorless liquid
• Stability/Shelf Life: Stable, but may be prone to polymerization. May be stabilized by the addition of around 10 ppm hydroquinone. Highly flammable. Incompatible with strong oxidizing agents.
• Solubility: It is miscible with ethanol \ ether, but insoluble in water
• Density: 0.811 g/mL at 20 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters